Cas no 2225135-90-8 (methyl 3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-5'-carboxylate)

• Product Name: methyl 3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-5'-carboxylate
• CAS No: 2225135-90-8
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 6299224
• PubChem ID: 136576321
• Update Time: 2025-05-19

methyl 3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-5'-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-5'-carboxylate
• 2225135-90-8
• methyl 3'-oxaspiro[azetidine-3,2'-bicyclo[3.1.0]hexane]-5'-carboxylate
• EN300-1716692

• Inchi： 1S/C9H13NO3/c1-12-7(11)8-2-6(8)9(13-5-8)3-10-4-9/h6,10H,2-5H2,1H3
• InChI Key： NPKXHDCRFQIRLF-UHFFFAOYSA-N
• SMILES： O1CC2(C(=O)OC)CC2C21CNC2

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 47.6Ų

Additional information on methyl 3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-5'-carboxylate

Introduction to Methyl 3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-5'-carboxylate (CAS No: 2225135-90-8)

Methyl 3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-5'-carboxylate (CAS No: 2225135-90-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the spirocyclic class of molecules, characterized by its unique structural framework that combines a spiroazetidine core with a bicyclohexane moiety. The presence of these distinct structural features imparts unique chemical and biological properties, making it a subject of intense research interest.

The molecular structure of methyl 3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-5'-carboxylate is highly intricate, featuring a spiro carbon that links two heterocyclic rings: an oxaspiroazetidine ring system and a bicyclo[3.1.0]hexane ring. This structural complexity not only makes the compound a challenging target for synthesis but also offers a rich scaffold for modulating biological activity. The compound's carboxylate ester group at the 5' position provides additional functionalization possibilities, enabling the attachment of various pharmacophores or bioactive moieties.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as pharmacological agents. The spiro structure often enhances metabolic stability and bioavailability, making such compounds attractive for drug development. Specifically, methyl 3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-5'-carboxylate has been investigated for its potential applications in treating various diseases, including neurological disorders and infectious diseases.

One of the most compelling aspects of this compound is its ability to interact with biological targets in novel ways due to its unique three-dimensional shape and electronic properties. The spiroazetidine ring system is known to exhibit good binding affinity with enzymes and receptors, which is crucial for developing effective drugs. Furthermore, the bicyclohexane moiety contributes to the compound's rigidity, which can improve its binding stability to biological targets.

Recent studies have highlighted the therapeutic potential of methyl 3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-5'-carboxylate in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. These conditions are characterized by the aggregation of misfolded proteins in the brain, and spirocyclic compounds like this one have shown promise in inhibiting protein aggregation and restoring neuronal function. The compound's ability to cross the blood-brain barrier is also an important advantage, as it allows for direct delivery to affected brain regions.

In addition to its applications in neurology, methyl 3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-5'-carboxylate has been explored for its antimicrobial properties. Antibiotic resistance is a growing global health concern, and novel antimicrobial agents are urgently needed to combat resistant bacterial strains. Preliminary studies have demonstrated that this compound exhibits potent activity against various Gram-positive and Gram-negative bacteria, as well as fungi. Its mechanism of action appears to involve disruption of bacterial cell wall synthesis or interference with essential metabolic pathways.

The synthesis of methyl 3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-5'-carboxylate presents significant challenges due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a larger scale. One common approach involves multi-step organic synthesis starting from readily available precursors such as cyclopropanecarboxylic acid derivatives and aziridines. These precursors undergo sequential reactions including cycloadditions, rearrangements, and esterifications to yield the final product.

The chemical properties of methyl 3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-5'-carboxylate make it an interesting candidate for further biochemical studies. Its solubility profile, stability under various conditions, and reactivity with other molecules are all critical factors that need to be carefully characterized before it can be used in drug development or other applications.

In conclusion, methyl 3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-5'-carboxylate (CAS No: 2225135-90-8) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique spirocyclic framework and functional groups make it an attractive scaffold for drug discovery efforts aimed at treating neurological disorders and infectious diseases.